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Compound of Interest

Compound Name: Boc-D-Lys-OtBu
Cat. No.: B12281600
Get Quote
\ J

Executive Summary

Boc-D-Lys-OtBu (CAS: 63760-73-6) is a critical orthogonal building block in peptide synthesis
and medicinal chemistry. Characterized by the protection of the

-amine with a Boc group and the
-carboxylic acid with a tert-butyl (OtBu) ester, this molecule leaves the
-amine (side chain) free for selective functionalization.

Its solubility profile is dominated by the lipophilic tert-butyl moieties, rendering it highly soluble
in organic solvents like DMF (Dimethylformamide), DCM (Dichloromethane), and DMSO, while
remaining insoluble in water. This guide provides validated solubility data, dissolution protocols,
and mechanistic insights to ensure reproducibility in drug development workflows.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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Property Specification
Compound Name Boc-D-Lys-OtBu
tert-butyl (2R)-6-amino-2-[(2-methylpropan-2-
IUPAC Name Yl (2R) ) K yiprop
yl)oxycarbonylaminolhexanoate
CAS Number 63760-73-6

Molecular Formula

Molecular Weight 302.41 g/mol

) White to off-white crystalline solid (or viscous oll
Physical State .
if impure)

-Boc (Acid labile),

Key Functional Groups _OtBu (Acid labile),

-Amine (Nucleophilic, Free)

Solubility Landscape

The solubility of Boc-D-Lys-OtBu is dictated by the "Like Dissolves Like" principle. The bulky,
non-polar tert-butyl groups shield the polar amide bonds, driving high solubility in polar aprotic
and chlorinated solvents.

Quantitative Solubility Data

Data synthesized from homologue behavior and supplier technical data sheets.
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Solvent

Solubility Rating

Estimated
Saturation

Primary
Application

DMF

Excellent

> 100 mg/mL

Standard solvent for
coupling reactions and
side-chain

modification.

DCM

Excellent

> 100 mg/mL

Ideal for acylation
reactions; easily
removed by

evaporation.

DMSO

High

~ 100 mg/mL

Used for biological
assays or when higher
boiling point is

required.

Methanol/Ethanol

Good

> 50 mg/mL

Useful for transfers,
though nucleophilic
solvents are avoided

in activation steps.

Water

Insoluble

< 0.1 mg/mL

The hydrophobic Boc
and OtBu groups
prevent aqueous

solvation.

Diethyl Ether

Moderate

~ 10-20 mg/mL

Often used to
precipitate the
compound from more

polar solvents.

Mechanistic Insight: Why DMF?

DMF is the "Gold Standard" for this compound because it is amphiphilic.

» Dipolar Aprotic Nature: The amide oxygen of DMF accepts hydrogen bonds from the NH of

the Boc-carbamate.
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o Methyl Groups: The methyl groups of DMF interact favorably with the lipophilic tert-butyl
groups of the peptide via Van der Waals forces.

» Prevention of Aggregation: DMF disrupts potential intermolecular H-bonding between the
free

-amines, preventing gelation.

Visualizing the Solvation Mechanism

The following diagram illustrates how DMF molecules solvate Boc-D-Lys-OtBu, stabilizing
both the hydrophobic protecting groups and the polar backbone.

______________________
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Caption: Dual-mode solvation of Boc-D-Lys-OtBu by DMF, targeting both lipophilic and polar
domains.

Experimental Protocols

Protocol A: Preparation of High-Concentration Stock
(100 mM in DMF)

Objective: Create a stable stock solution for side-chain functionalization reactions.
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Calculate:
o Target Volume: 10 mL
o Target Concentration: 100 mM (0.1 M)

o Required Mass:

Weighing:

o Weigh 302.4 mg of Boc-D-Lys-OtBu into a dry 20 mL scintillation vial.

o Note: If the compound appears oily, weigh by difference using a syringe or dropper.
Solvent Addition:

o Add 5 mL of high-purity (anhydrous amine-free) DMF.

Dissolution:

o Vortex gently for 30 seconds. The solid should dissolve rapidly.

o Troubleshooting: If particles persist, sonicate for 1 minute at ambient temperature.
Final Volume Adjustment:

o Transfer to a volumetric flask or graduated cylinder and dilute to exactly 10 mL with DMF.
Storage:

o Store at -20°C. Desiccate to prevent water absorption (which can hydrolyze the ester over
long periods).

Protocol B: Handling the Free -Amine

The free side chain amine is reactive.[1]
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+ Avoid: Storing in Acetone or Ethyl Acetate for long periods (potential Schiff base formation or
transacylation).

e CO2 Sensitivity: The free amine can absorb atmospheric

to form carbamates. Keep the container tightly sealed and under inert gas (Argon/Nitrogen)
when possible.

Workflow: Troubleshooting Solubility Issues

Start: Solid not dissolving in DMF

Is the solvent Anhydrous?

0 Yes

Is the concentration > 200 mg/mL?

Use fresh Anhydrous DMF Yes No

Is the compound a Salt (HCI)?

Dilute to < 100 mg/mL Yes (Common Mistake)

Add 1-2 eq. DIEA to neutralize

and improve organic solubility

Clear Solution Obtained
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Click to download full resolution via product page
Caption: Decision tree for resolving common dissolution failures with Boc-Lys derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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